N-[4-(diethylamino)phenyl]-1-phenylcyclopentanecarboxamide

• IUPAC Name: N-[4-(diethylamino)phenyl]-1-phenylcyclopentane-1-carboxamide
• InChI: InChI=1S/C22H28N2O/c1-3-24(4-2)20-14-12-19(13-15-20)23-21(25)22(16-8-9-17-22)18-10-6-5-7-11-18/h5-7,10-15H,3-4,8-9,16-17H2,1-2H3,(H,23,25)
• InChI Key: SUJPFCDWBSVXPQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)NC(=O)C2(CCCC2)C3=CC=CC=C3
• Molecular Formula: C22H28N2O
• Molecular Weight: 336.5 g/mol
• CAS No.: 851874-55-0

Description

N-[4-(diethylamino)phenyl]-1-phenylcyclopentanecarboxamide is a useful research compound. Its molecular formula is C22H28N2O and its molecular weight is 336.479. The purity is usually 95%.
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Scientific Research Applications

DNA-Intercalating Antitumor Agents

N-[4-(diethylamino)phenyl]-1-phenylcyclopentanecarboxamide and its derivatives have been explored for their potential as antitumor agents. A notable study investigated phenyl-substituted derivatives of N-[2-(dimethylamino)ethyl]-2-phenylquinoline-8-carboxamide for in vivo antitumor activity. This research aimed to find active compounds with minimal DNA association constants. The study found that certain derivatives, particularly those with aza substituents, exhibited significant antitumor activity in both leukemia and solid tumor models (Atwell, Baguley, & Denny, 1989).

NMDA Receptor Antagonists

Research on this compound derivatives has also extended to their potential as NMDA receptor antagonists. A study on milnacipran (a derivative of this compound) and its derivatives found that these compounds had binding affinity to NMDA receptors and could protect mice from NMDA-induced lethality. These findings suggest the compounds could serve as a prototype for designing potent NMDA-receptor antagonists (Shuto et al., 1995).

Inhibitors of NF-κB and AP-1 Gene Expression

Compounds related to this compound have been evaluated for their potential to inhibit transcription mediated by NF-κB and AP-1 transcription factors. Research focusing on the structure-activity relationship of these inhibitors sought to improve potential oral bioavailability. This investigation revealed that specific substitutions on the pyrimidine ring of these compounds could maintain activity while enhancing certain desirable properties, like gastrointestinal permeability (Palanki et al., 2000).